Cas no 4445-51-6 ([1,1'-Biphenyl]-2,5-dicarboxylicacid)

• Product Name: [1,1'-Biphenyl]-2,5-dicarboxylicacid
• CAS No: 4445-51-6
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 325442
• PubChem ID: 765445
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-dicarboxylicacid
• 2,5-biphenyldicarboxylic acid
• biphenyl-2,5-dicarboxylic acid
• 2-Phenyl-1,4-benzenedicarboxylic acid
• 2-Phenylterephthalic acid
• Phenylterephthalic acid
• A826821
• SCHEMBL70541
• SR-01000392966
• YSZC2180
• 4445-51-6
• A826581
• [1,1'-Biphenyl]-2,5-dicarboxylic acid
• FT-0656572
• Cambridge id 5161256
• SR-01000392966-1
• AB00074715-01
• CBDivE_003761
• 2,5-DIPHENYLDICARBONIC ACID
• A51081
• AKOS001569046
• 2-Phenyl-1,4-benzenedicarboxylic acid; 2-Phenylterephthalic acid; Phenylterephthalic acid

• Inchi： 1S/C14H10O4/c15-13(16)10-6-7-11(14(17)18)12(8-10)9-4-2-1-3-5-9/h1-8H,(H,15,16)(H,17,18)
• InChI Key： VSZJLXSVGVDPMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 277-278 ºC (water methanol )
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 74.6